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Compound of Interest

Compound Name: Basic Red 51
CAS No.: 77061-58-6
Cat. No.: B1206981
Get Quote
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Executive Summary

Basic Red 51 (BR51) is a cationic azo dye traditionally utilized in the textile and cosmetic
industries.[1] However, its lipophilic cationic structure (imidazolium core) allows it to function as
a potentiometric mitochondrial probe in cultured cells. Like Rhodamine 123 and JC-1, BR51
accumulates in the mitochondrial matrix driven by the mitochondrial membrane potential (

).

Critical Application Warning: Unlike purpose-built mitochondrial stains (e.g., MitoTracker™),
Basic Red 51 exhibits significant cytotoxicity at micromolar concentrations (EC50

13 pg/mL in keratinocytes).[2] This protocol provides a strictly optimized low-concentration
method to utilize BR51 for live-cell imaging while minimizing apoptotic induction.[2]

Technical Specifications & Mechanism
Physicochemical Properties
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Specification

Chemical Name

2-[[4-(dimethylamino)phenyl]azo]-1,3-dimethyl-
1H-imidazolium chloride

CAS Number 12270-25-6

Molecular Weight 279.77 g/mol

Class Cationic Azo Dye / Imidazolium Salt
Solubility Soluble in Water, Ethanol, Methanol

Excitation Max (

)

520 — 540 nm (Green excitation)

Emission Max (

)

570 — 610 nm (Red/Orange emission)

Staining Mechanism

Nernstian accumulation (Membrane Potential
Dependent)

Mechanism of Action

Basic Red 51 acts as a delocalized lipophilic cation (DLC). The positive charge on the

imidazolium ring allows the molecule to permeate the plasma membrane and accumulate

within the negatively charged mitochondrial matrix according to the Nernst equation.

Nernstian Accumulation Logic:

Every 60 mV of potential increases dye concentration 10-fold.[2]
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Figure 1:Mechanism of Basic Red 51 accumulation.[2] The dye moves down the
electrochemical gradient, concentrating 1000-10,000x in the mitochondrial matrix relative to the
cytosol.

Safety & Toxicity Profile (Crucial)

Before proceeding, researchers must acknowledge the toxicity profile of BR51 compared to
standard probes.

Feature Basic Red 51 MitoTracker Red CMXRos
] Textile/Hair Dye, Toxicity i i .

Primary Use Live/Fixed Cell Imaging
Research

Cytotoxicity (EC50) High (~46 uM / 13 pug/mL) Low (> 100 pM)

) ) Induces ROS & Caspase-3 o ]

Apoptosis Induction o Minimal at working conc.[2][3]
activation

Fixability Poor (Leakage occurs) Good (Aldehyde fixable)

Safety Directive: Do not exceed 1 pM concentration for live-cell imaging. Higher concentrations
will induce mitochondrial swelling, depolarization, and cell death within 1-2 hours.[2]

Optimized Staining Protocol (Live Cells)
Reagent Preparation

e Stock Solution (10 mM): Dissolve 2.8 mg of Basic Red 51 powder in 1.0 mL of DMSO or
Ethanol. Vortex until fully dissolved.

o Storage: Store at -20°C, protected from light.[2] Stable for 6 months.
¢ Intermediate Solution (100 puM): Dilute 10 pL of Stock into 990 uL of sterile water or PBS.

e Working Solution (200 nM - 500 nM): Dilute the Intermediate Solution into pre-warmed
culture medium (phenol red-free preferred).
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o Example: Add 2 pL of 100 uM Intermediate to 1 mL medium = 200 nM.
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Figure 2:Step-by-step workflow for live-cell staining with Basic Red 51.[2][4]

Detailed Steps

o Cell Preparation: Grow cells (e.g., Hela, fibroblasts) on sterile glass coverslips or imaging
dishes to 70% confluence.

o Wash: Aspirate growth medium and gently wash cells once with pre-warmed PBS to remove
serum proteins (which may bind the cationic dye).

e Incubation: Add the 200 nM Basic Red 51 Working Solution to the cells.
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o Incubate for 20 to 30 minutes at 37°C / 5% CO..

o Note: Do not exceed 30 minutes to minimize toxic effects.

e Wash: Remove the staining solution.[5] Wash gently twice with pre-warmed Live Cell

Imaging Solution (LCIS) or phenol red-free media.[2]

e Imaging: Maintain cells at 37°C during imaging.

o Microscope: Confocal or Epifluorescence.

o Filter Set: TRITC or Cy3 (Ex: 530-550 nm / Em: 570-620 nm).[2]

o Laser: 532 nm or 514 nm lines are optimal.

Troubleshooting & Validation

Issue

Probable Cause

Corrective Action

Rapid Signal Loss

Photobleaching or

Depolarization

BR51 is not photostable.[2][3]
Use lower laser power (1-2%).

[2] Limit exposure time.

Mitochondrial Swelling

Dye Toxicity (Concentration too
high)

Reduce concentration to 100
nM.[3] Reduce incubation to

15 min.

Nuclear Staining

Membrane Potential Loss

If mitochondria are depolarized
(dead cells), the dye may leak
and stain the
nucleus/nucleolus non-

specifically.[3]

Precipitation

High Concentration in Aqueous
Buffer

Ensure intermediate dilution
step. Do not add 10 mM stock

directly to media.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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